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Introduction
Angiotensin-converting enzyme 2 (ACE2) is a type I transmembrane protein that plays a crucial

role in the renin-angiotensin system (RAS), a critical regulator of blood pressure, fluid and

electrolyte balance.[1] Beyond its physiological functions, ACE2 has gained significant attention

as the primary cellular entry receptor for coronaviruses, including SARS-CoV and SARS-CoV-

2, the causative agent of COVID-19.[2][3] A soluble form of ACE2 (sACE2), which comprises

the ectodomain of the membrane-bound protein, is generated through proteolytic cleavage and

released into the circulation. This soluble form retains its enzymatic activity and the ability to

bind to the coronavirus spike protein.[4] This technical guide provides an in-depth exploration of

the soluble form of the ACE2 protein, covering its generation, biochemical properties, and its

burgeoning role as a therapeutic agent.

Structure and Generation of Soluble ACE2
The full-length human ACE2 protein is composed of 805 amino acids and consists of an N-

terminal peptidase domain, a C-terminal collectrin-like domain, a transmembrane domain, and
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a short intracellular tail.[1][5] The soluble form of ACE2 is generated by the proteolytic cleavage

of the membrane-anchored form, a process known as ectodomain shedding.[4]

The primary enzyme responsible for this shedding is the metalloproteinase ADAM17 (a

disintegrin and metalloproteinase 17), also known as TACE (tumor necrosis factor-alpha-

converting enzyme).[4][6] This shedding can occur constitutively at a low level or can be

induced by various stimuli, including inflammation and cellular stress.[4] The cleavage site is

located in the juxtamembrane region, releasing the entire ectodomain into the extracellular

space.[4]

Signaling Pathway for ADAM17-mediated ACE2
Shedding
The activity of ADAM17 is tightly regulated by a complex signaling network. Activation of

various cell surface receptors, including G protein-coupled receptors (GPCRs) like the

angiotensin II type 1 receptor (AT1R) and the kinin B1 receptor (B1R), can lead to increased

ADAM17 activity and subsequent ACE2 shedding.[7][8] Downstream signaling pathways

involving protein kinase C (PKC), mitogen-activated protein kinases (MAPKs), and reactive

oxygen species (ROS) have been implicated in the activation of ADAM17.[8][9]
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ADAM17-mediated shedding of ACE2.

Quantitative Data on Soluble ACE2
Binding Affinity of Soluble ACE2 to SARS-CoV-2 Spike
Protein
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The affinity of sACE2 for the SARS-CoV-2 spike protein is a critical parameter for its potential

as a neutralizing agent. Various studies have measured the dissociation constant (Kd) for this

interaction, with values typically in the nanomolar range, indicating a strong binding affinity.[2]

[10] Engineered sACE2 variants have been developed with even higher affinities.

sACE2 Variant
SARS-CoV-2 Spike

Protein Variant

Dissociation

Constant (Kd)
Reference

Wild-type human

sACE2
Wild-type 14.7 nM [2]

Wild-type human

sACE2
Wild-type ~24 nM [10]

Engineered sACE2

(High Affinity)
Wild-type Picomolar range [11]

Enzymatic Activity of Soluble ACE2
Soluble ACE2 retains the carboxypeptidase activity of the membrane-bound form. It primarily

converts angiotensin II to angiotensin-(1-7), a peptide with vasodilatory and anti-inflammatory

properties.[12] The kinetic parameters of this enzymatic reaction have been characterized.

Substrate Km kcat
kcat/Km (M-1s-

1)
Reference

Angiotensin II 2.6 µM 5.7 s-1 2.2 x 106 [12]

Mca-APK-Dnp

(fluorogenic

substrate)

76.6 µM 60.9 s-1 7.9 x 105 [12]

Angiotensin I 29.8 µM 0.98 s-1 3.3 x 104 [12]

Concentrations of Soluble ACE2 in Biological Fluids
The concentration of sACE2 in human plasma and other biological fluids can vary depending

on the physiological and pathological state. Elevated levels of sACE2 have been observed in

patients with COVID-19 and other inflammatory conditions.[13][14]
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Biological Fluid Condition

sACE2

Concentration

(median)

Reference

Serum Healthy 1.7 ng/mL [13]

Serum Moderate COVID-19 6.6 ng/mL [13]

Serum Severe COVID-19 17.9 ng/mL [13]

Plasma Healthy

567.73 pg/mL

(female), 695.52

pg/mL (male)

[14]

Plasma COVID-19
Significantly higher

than healthy controls
[14]

Experimental Protocols
Production and Purification of Recombinant Soluble
ACE2
The production of high-quality recombinant sACE2 is essential for research and therapeutic

development. Human embryonic kidney (HEK293) cells are commonly used for the expression

of recombinant sACE2 due to their ability to perform human-like post-translational

modifications.

Protocol:

Transfection: Transfect HEK293T cells with a mammalian expression vector encoding the

human sACE2 ectodomain (e.g., amino acids 1-615 or 1-740) with a C-terminal purification

tag (e.g., His-tag or Fc-tag). Use a suitable transfection reagent according to the

manufacturer's instructions.

Cell Culture: Culture the transfected cells in a serum-free medium to facilitate protein

purification.

Harvesting: After a suitable incubation period (typically 3-5 days), harvest the cell culture

supernatant containing the secreted sACE2.
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Purification:

Affinity Chromatography: Purify the sACE2 from the supernatant using an appropriate

affinity chromatography resin (e.g., Ni-NTA agarose for His-tagged proteins or Protein A/G

agarose for Fc-tagged proteins).

Size-Exclusion Chromatography: Further purify the sACE2 using size-exclusion

chromatography to remove aggregates and other impurities.

Quality Control: Assess the purity and integrity of the purified sACE2 by SDS-PAGE and

Western blotting.
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Workflow for sACE2 production.

Measurement of Soluble ACE2 Enzymatic Activity
The enzymatic activity of sACE2 can be measured using a fluorogenic peptide substrate.

Protocol:
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Reagent Preparation:

Prepare an assay buffer (e.g., 75 mM Tris, 1 M NaCl, pH 7.5).

Prepare a stock solution of a fluorogenic ACE2 substrate (e.g., Mca-YVADAPK(Dnp)-OH)

in a suitable solvent (e.g., DMSO).

Prepare a standard curve using known concentrations of recombinant sACE2.

Assay Procedure:

In a 96-well black microplate, add the sACE2 sample or standard.

Add the assay buffer to each well.

Initiate the reaction by adding the fluorogenic substrate to each well.

Incubate the plate at 37°C, protected from light.

Measure the fluorescence intensity at appropriate excitation and emission wavelengths

(e.g., Ex/Em = 320/420 nm) over time using a fluorescence microplate reader.[15]

Data Analysis:

Calculate the rate of substrate cleavage (increase in fluorescence per unit time) for each

sample and standard.

Determine the sACE2 activity in the samples by comparing their reaction rates to the

standard curve.

Quantification of Soluble ACE2 by ELISA
An enzyme-linked immunosorbent assay (ELISA) is a sensitive method for quantifying the

concentration of sACE2 protein in biological samples.

Protocol:

Plate Coating: Coat a 96-well microplate with a capture antibody specific for human ACE2.
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Blocking: Block the remaining protein-binding sites on the plate with a suitable blocking

buffer (e.g., BSA in PBS).

Sample Incubation: Add the biological samples (e.g., plasma, serum) and sACE2 standards

to the wells and incubate.

Detection Antibody: Add a biotinylated detection antibody that binds to a different epitope on

sACE2.

Enzyme Conjugate: Add a streptavidin-horseradish peroxidase (HRP) conjugate.

Substrate Addition: Add a TMB (3,3',5,5'-tetramethylbenzidine) substrate solution. The HRP

will catalyze the conversion of TMB to a colored product.

Stop Reaction: Stop the reaction by adding a stop solution (e.g., sulfuric acid).

Measurement: Measure the absorbance at 450 nm using a microplate reader.

Data Analysis: Calculate the concentration of sACE2 in the samples by comparing their

absorbance values to the standard curve.[16][17]

SARS-CoV-2 Neutralization Assay
The ability of sACE2 to neutralize SARS-CoV-2 can be assessed using a cell-based assay.

Protocol:

Cell Seeding: Seed a suitable cell line expressing ACE2 (e.g., Vero E6 or ACE2-

overexpressing HEK293T cells) in a 96-well plate.[18][19]

Neutralization Reaction:

Prepare serial dilutions of the sACE2 protein.

Incubate the diluted sACE2 with a fixed amount of SARS-CoV-2 (either live virus or

pseudovirus) for a specific period (e.g., 1 hour at 37°C) to allow for neutralization.
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Infection: Add the sACE2-virus mixture to the cells and incubate for a period sufficient for

viral entry and replication.

Readout:

For live virus assays, assess the cytopathic effect (CPE) or quantify viral replication by RT-

qPCR or plaque assay.

For pseudovirus assays (e.g., lentivirus expressing the spike protein and a reporter gene

like luciferase), measure the reporter gene activity (e.g., luminescence).

Data Analysis: Calculate the concentration of sACE2 that inhibits viral infection by 50%

(IC50).[20][21]

Seed ACE2-expressing cells
in a 96-well plate

Add sACE2-virus mixture
to cells

Prepare serial dilutions
of soluble ACE2

Incubate sACE2 with
SARS-CoV-2 (live or pseudovirus)

Incubate for viral entry
and replication

Measure viral infection
(CPE, RT-qPCR, Luciferase)

Calculate IC50
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Workflow for a SARS-CoV-2 neutralization assay.

Therapeutic Potential of Soluble ACE2
The ability of sACE2 to act as a decoy receptor, binding to and neutralizing SARS-CoV-2, forms

the basis of its therapeutic potential.[9] Recombinant human sACE2 (rhsACE2) has been

shown to inhibit SARS-CoV-2 infection in vitro and in animal models.[22] Furthermore, by

supplementing the enzymatic activity of ACE2, rhsACE2 may also help to rebalance the RAS,

which is often dysregulated during severe COVID-19, thereby mitigating inflammation and lung

injury.[23]

Engineered sACE2 variants with enhanced binding affinity for the SARS-CoV-2 spike protein

and a longer plasma half-life are being developed to improve their therapeutic efficacy.[22]

These next-generation sACE2-based therapeutics hold promise as a broad-spectrum antiviral

against current and future coronaviruses that utilize the ACE2 receptor for entry.

Conclusion
The soluble form of the ACE2 protein is a multifaceted molecule with important physiological

functions and significant therapeutic potential. As a key enzyme in the renin-angiotensin

system and the cellular receptor for SARS-CoV-2, sACE2 is a subject of intense research. The

detailed methodologies and quantitative data presented in this guide provide a valuable

resource for scientists and researchers working to further unravel the complexities of sACE2

and harness its therapeutic capabilities. The continued exploration of engineered sACE2

variants is a promising avenue for the development of novel treatments for COVID-19 and

other coronavirus-mediated diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8017551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8017551/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.1084331/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.1084331/full
https://www.benchchem.com/product/b1178254/docs#the-soluble-ace2-protein-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1178254/docs#the-soluble-ace2-protein-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1178254/docs#the-soluble-ace2-protein-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1178254/docs#the-soluble-ace2-protein-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1178254?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

